Magnetic mesocellular foams with nickel complexes: as efficient and reusable nanocatalysts for the synthesis of symmetrical and asymmetrical diaryl chalcogenides†

Nanoscale Advances Pub Date: 2022-04-07 DOI: 10.1039/D1NA00822F

Abstract

In this work, magnetic mesocellular foam (M-MCF) silica nanoparticles were prepared via inserting magnetic nanoparticles into the pores of mesocellular foams, the inner surface of which was functionalized with a methionine–nickel complex (M-MCF@Met–Ni). The structure of the as-prepared nanocatalysts was studied by FT-IR spectroscopy, BET, TGA, VSM, SEM, HR-TEM, EDS, WDX, XRD, and ICP-OES techniques. Thereafter, this nanocatalyst was used as a new, effective, and magnetically reusable catalyst for C–S and C–Se bond formation under mild conditions. All corresponding products were prepared with good yields and appropriate turnover number (TON) and turnover frequency (TOF), which reveals the high activity of this magnetic nanocatalyst in both reactions. In addition, the recovery and hot filtration tests indicated that this catalyst could be simply separated from the reaction mixture using an outside magnet and reused five consecutive times without any significant loss of its catalyst activity or metal leaching.

Graphical abstract: Magnetic mesocellular foams with nickel complexes: as efficient and reusable nanocatalysts for the synthesis of symmetrical and asymmetrical diaryl chalcogenides
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